Cas no 1303967-74-9 (2-(5-bromofuran-2-yl)propan-2-ol)

• Product Name: 2-(5-bromofuran-2-yl)propan-2-ol
• CAS No: 1303967-74-9
• MF: C₇H₉BrO₂
• MW: 205.049161672592
• CID: 6237435
• PubChem ID: 66520373
• Update Time: 2025-06-08

2-(5-bromofuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromofuran-2-yl)propan-2-ol
• 2-Bromo-5-(1-hydroxy-1-methylethyl)furan
• EN300-1895867
• AKOS015942697
• 1303967-74-9
• CS-0274884

• Inchi： 1S/C7H9BrO2/c1-7(2,9)5-3-4-6(8)10-5/h3-4,9H,1-2H3
• InChI Key： VNRBJLPXXVQEAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C)O)O1

Computed Properties

• Exact Mass: 203.979
• Monoisotopic Mass: 203.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(5-bromofuran-2-yl)propan-2-ol

Introduction to 2-(5-bromofuran-2-yl)propan-2-ol (CAS No: 1303967-74-9)

2-(5-bromofuran-2-yl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1303967-74-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a furan ring substituted with a bromo group at the 5-position and an alcohol functional group at the 2-position of the propyl chain, has garnered attention due to its versatile structural features and potential applications in synthetic chemistry and drug development.

The structural motif of 2-(5-bromofuran-2-yl)propan-2-ol combines the electron-deficient bromo-furan moiety with the hydroxyl group, making it a valuable intermediate in constructing more complex molecules. The presence of the bromo atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Meanwhile, the hydroxyl group provides opportunities for hydrogen bonding interactions and modifications, enhancing its utility in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds derived from furan due to their prevalence in natural products and biological activities. The brominated derivative of furan, in particular, has been extensively studied for its role as a building block in synthesizing bioactive scaffolds. For instance, derivatives of this compound have been explored in the development of antimicrobial agents, where the furan core contributes to target binding affinity, while the bromo group facilitates further derivatization.

One notable application of 2-(5-bromofuran-2-yl)propan-2-ol is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in various cellular signaling pathways, making them prime targets for therapeutic intervention. The combination of the furan scaffold and the hydroxyl group allows for precise tuning of electronic properties, enabling the design of molecules that selectively inhibit aberrant kinase activity. Recent studies have demonstrated that compounds structurally related to this molecule exhibit promising inhibitory effects on certain cancer-associated kinases, highlighting its potential as a lead compound or intermediate in oncology drug development.

The pharmaceutical industry has also leveraged derivatives of this compound in the quest for novel central nervous system (CNS) therapeutics. The ability to modulate both lipophilicity and polarity through strategic substitutions on the furan ring has led to the discovery of compounds with enhanced blood-brain barrier penetration. This is particularly relevant for treating neurodegenerative diseases where access to the brain is crucial. The hydroxyl group further aids in optimizing pharmacokinetic profiles by influencing solubility and metabolic stability.

Synthetic methodologies have evolved significantly in recent years, enabling more efficient access to complex molecules like 2-(5-bromofuran-2-yl)propan-2-ol. Transition-metal-catalyzed reactions have become indispensable tools for constructing carbon-carbon bonds with high precision. For example, palladium-catalyzed cross-coupling reactions between aryl halides and organometallic reagents have been employed to introduce diverse substituents onto the furan ring. Additionally, organocatalytic approaches have emerged as powerful alternatives to traditional transition-metal catalysis, offering greener and more sustainable synthetic routes.

The role of computational chemistry in designing and optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters before experimental synthesis. This approach not only accelerates drug discovery but also reduces costs associated with trial-and-error experimentation. By integrating experimental data with computational predictions, scientists can rationally design molecules tailored to specific biological targets.

In conclusion,2-(5-bromofuran-2-yl)propan-2-ol (CAS No: 1303967-74-9) represents a fascinating compound with broad utility across multiple domains of chemical research and pharmaceutical development. Its unique structural features—combining a brominated furan ring with an alcohol functionality—make it a versatile intermediate for constructing bioactive molecules. As research continues to uncover new applications for heterocyclic compounds derived from furan,this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.